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Compound of Interest

Compound Name:
5-(Benzylamino)-1,3,4-thiadiazole-

2-thiol

Cat. No.: B077795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 1,3,4-thiadiazole derivatives in various agricultural applications. The inherent chemical

properties of the 1,3,4-thiadiazole ring system have led to the development of a wide range of

derivatives exhibiting potent fungicidal, insecticidal, and herbicidal activities.

Fungicidal Applications
1,3,4-Thiadiazole derivatives have emerged as a significant class of fungicides, with several

compounds demonstrating high efficacy against a broad spectrum of plant pathogenic fungi.

Their primary mechanism of action often involves the inhibition of ergosterol biosynthesis, a

crucial component of fungal cell membranes.

Mechanism of Action: Ergosterol Biosynthesis Inhibition
Many azole and thiadiazole-based fungicides target the enzyme lanosterol 14α-demethylase, a

critical enzyme in the ergosterol biosynthesis pathway.[1][2] Inhibition of this enzyme disrupts

the production of ergosterol, leading to the accumulation of toxic sterol precursors and

ultimately compromising the integrity and function of the fungal cell membrane, which inhibits

fungal growth.[3]
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Start

Prepare and sterilize
Sabouraud-Dextrose Agar

Pour agar into sterile
Petri dishes and allow to solidify

Prepare fungal inoculum
(e.g., 10^6 CFU/mL)

Inoculate agar surface
with fungal suspension

Create wells in the agar
using a sterile cork borer

Add test compound solutions,
control, and standard to wells

Incubate plates at
25-28°C for 48-72 hours

Measure the diameter of the
inhibition zones (mm)

Analyze data and
determine MIC/EC50

End

 

Start

Prepare serial dilutions of
 test compounds and controls

Select and wash uniform
host plant leaves (e.g., castor bean)

Dip leaves in test solutions
for a set time (e.g., 30 seconds)

Air-dry the treated leaves

Place one treated leaf per
Petri dish with filter paper

Introduce a known number of
larvae (e.g., 10) per dish

Incubate under controlled
conditions (e.g., 25°C, 16:8 L:D)

Record larval mortality at
24, 48, and 72 hours

Calculate corrected mortality
and determine LC50 values

End
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Pre-emergence Assay Post-emergence Assay

Sow weed seeds in pots

Apply test compound solution
to soil surface

Incubate in greenhouse

Assess weed emergence and
growth inhibition

End

Grow weeds to 2-4 leaf stage

Spray test compound solution
onto weed foliage

Incubate in greenhouse

Assess phytotoxicity and
biomass reduction

Start

Prepare herbicide solutions
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Start

Mix carboxylic acid,
thiosemicarbazide, and

condensing agent (e.g., POCl3)

Reflux the mixture for
 a specified time

Cool the reaction mixture and
pour into ice water

Neutralize with a base
(e.g., ammonia solution)

Filter the precipitate and
wash with water

Dry the crude product

Recrystallize from a suitable
solvent (e.g., ethanol)

Characterize the final product
(e.g., NMR, IR, MS)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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